Cas no 79548-61-1 (Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-)

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- structure
79548-61-1 structure
Product Name:Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-
CAS No:79548-61-1
MF:C20H22O4
MW:326.386286258698
CID:571354
PubChem ID:46176013
Update Time:2024-10-27

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)-
    • triptonolide
    • (3bR,9bS)-6-hydroxy-7-isopropyl-9b-methyl-3b,4,10,11-tetrahydrophenanthro[1,2-c]furan-1,5(3H,9bH)-dione
    • (3BR,9BS)-6-HYDROXY-7-ISOPROPYL-9B-METHYL-3B,4,10,11-TETRAHYDROPHENANTHRO[2,1-C]FURAN-1,5(3H,9BH)-DIONE
    • 79548-61-1
    • CS-14310
    • CS-M0767
    • (3bR,9bS)-6-Hydroxy-7-isopropyl-9b-methyl-3,3b,4,9b,10,11-hexahydrophenanthro[1,2-c]furan-1,5-dione
    • CHEMBL4068827
    • AKOS037650122
    • (3bR,9bS)-6-hydroxy-9b-methyl-7-propan-2-yl-3b,4,10,11-tetrahydro-3H-naphtho[2,1-e][2]benzofuran-1,5-dione
    • (3bR,9bS)-3,3b,4,9b,10,11-Hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)phenanthro[1,2-c]furan-1,5-dione (ACI)
    • Phenanthro[1,2-c]furan-1,5-dione, 3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR-trans)- (ZCI)
    • Inchi: 1S/C20H22O4/c1-10(2)11-4-5-14-17(18(11)22)16(21)8-15-13-9-24-19(23)12(13)6-7-20(14,15)3/h4-5,10,15,22H,6-9H2,1-3H3/t15-,20+/m0/s1
    • InChI Key: MHZZHUMKOAYLPH-MGPUTAFESA-N
    • SMILES: C[C@@]12C3C=CC(=C(C=3C(=O)C[C@H]1C1COC(=O)C=1CC2)O)C(C)C

Computed Properties

  • Exact Mass: 326.152
  • Monoisotopic Mass: 326.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.28
  • Boiling Point: 555.7°C at 760 mmHg
  • Flash Point: 201.6°C
  • Refractive Index: 1.613
  • PSA: 63.60000
  • LogP: 3.62310

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Pricemore >>

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Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  0 °C; 0 °C → 65 °C; 3 h, 65 °C
Reference
New facile enantio- and diastereo-selective syntheses of (-)-triptonide and (-)-triptolide
Zhang, Hongrui; Li, Haifeng; Xue, Jijun; Chen, Rui; Li, Ying; et al, Organic & Biomolecular Chemistry, 2014, 12(5), 732-736

Production Method 2

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  2 h, -78 °C; -78 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Efficient synthesis of the key intermediate triptophenolide methyl ether for the synthesis of (-)-triptolide
Zhou, Bing; Li, Xiaomei; Feng, Huijin; Li, Yuanchao, Tetrahedron, 2010, 66(29), 5396-5401

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  0 °C; 6 h, 65 °C
Reference
Metal-mediate reactions based formal synthesis of triptonide and triptolide
Xu, Hongtao; Tang, Huanyu; Feng, Huijin; Li, Yuanchao, Tetrahedron Letters, 2014, 55(51), 7118-7120

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Raw materials

Phenanthro[1,2-c]furan-1,5-dione,3,3b,4,9b,10,11-hexahydro-6-hydroxy-9b-methyl-7-(1-methylethyl)-, (3bR,9bS)- Preparation Products

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